Cas no 1021262-48-5 ((2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile)

• Product Name: (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile
• CAS No: 1021262-48-5
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 5432877
• Update Time: 2025-07-16

(2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile
• (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile

• Inchi： 1S/C20H22N2O2S/c1-3-9-24-18-8-5-14(11-19(18)23-4-2)10-16(12-21)20-22-17(13-25-20)15-6-7-15/h5,8,10-11,13,15H,3-4,6-7,9H2,1-2H3/b16-10+
• InChI Key： MRCVNTRERFYCBG-MHWRWJLKSA-N
• SMILES： C(#N)/C(/C1=NC(C2CC2)=CS1)=C\C1=CC=C(OCCC)C(OCC)=C1

Additional information on (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile

Introduction to (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile (CAS No. 1021262-48-5)

(2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1021262-48-5, represents a promising candidate for further exploration in drug discovery and development. Its molecular architecture, characterized by a conjugated system involving a nitrile group and aromatic rings, suggests potential biological activities that are worth investigating.

The presence of the cyclopropyl group in the thiazole ring introduces steric and electronic effects that can influence the compound's interactions with biological targets. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the ethoxy and propoxy substituents on the phenyl ring further modulates the electronic distribution and hydrophobicity of the molecule, potentially enhancing its solubility and bioavailability.

In recent years, there has been a surge in research focused on identifying novel pharmacophores that can modulate key biological pathways involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile has emerged as a subject of interest due to its structural features that align with known pharmacological targets. Specifically, the nitrile group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological macromolecules.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only highlight the synthetic prowess but also open up avenues for further derivatization and optimization.

The pharmacological potential of (2E)-2-(4-cyclopropyl-1,3-thiazol-2-yl)-3-(3-ethoxy-4-propoxyphenyl)prop-2-enenitrile has been explored through various in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in disease pathogenesis. For instance, studies have shown that derivatives of thiazole have inhibitory effects on kinases and proteases involved in cancer progression. The presence of the cyclopropyl group may enhance binding affinity by introducing steric hindrance that optimizes interactions with target proteins.

ethoxy-4propoxyphenyl)prop- nitrile (CAS No. 1021262-48-5) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action and explore its therapeutic applications further. The compound's synthesis highlights the importance of innovative synthetic methodologies in drug discovery.